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Compound of Interest

Compound Name:
2-Methylamino-5-

nitrobenzophenone

CAS No.: 4958-56-9

Cat. No.: B1585082

Get Quote

Executive Summary & Immediate Identification
2-Methylamino-5-nitrobenzophenone (2-MA-5-NB) is a critical intermediate in the synthesis

of benzodiazepines (e.g., Nitrazepam). While chemically stable under standard storage, the

presence of a nitro group (-NO₂) attached to an aromatic ring mandates that this compound be

treated as a potential energetic precursor during disposal.

This guide supersedes generic organic waste protocols. You must segregate this compound

from standard trash and sewer systems due to its high aquatic toxicity and potential for thermal

decomposition if incinerated improperly.
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Parameter Data Critical Note

CAS Number 30164-93-3 (or 4958-56-9)
Verify specific isomer on

container.

Appearance
Yellow to Orange Crystalline

Solid

distinct color aids in spill

identification.

Molecular Formula C₁₄H₁₂N₂O₃
Nitrogen-rich; generates NOx

upon combustion.

Primary Hazard
Skin/Eye Irritant (Cat 2);

Aquatic Toxicity
Do NOT release to sewer.

Reactivity
Stable, but incompatible with

strong oxidizers.

Avoid mixing with nitrates or

perchlorates.

Hazard Assessment & Causality
Why do we handle it this way?

The Nitro-Group Risk Factor
As a Senior Scientist, I advise treating all nitro-aromatics as energetically sensitive until proven

otherwise. While 2-MA-5-NB is not a primary explosive, the nitro group provides an internal

oxygen source that can accelerate combustion.

Operational Implication: Never dispose of this material in "Sharps" containers or general

trash compactors where friction or pressure could trigger localized heating.

Aquatic Persistence (The Benzophenone Core)
Benzophenone derivatives are notoriously difficult to degrade in standard wastewater treatment

plants. They bioaccumulate and exhibit phototoxicity.

Operational Implication:Zero-tolerance policy for drain disposal. All mother liquors and rinse

water must be captured.

Pre-Disposal Segregation & Treatment
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Effective disposal starts at the bench. Use this decision matrix to categorize your waste stream.

Self-Validating Compatibility Check
Before consolidating waste, perform this 3-step check to prevent canister pressurization:

pH Check: Ensure waste stream is Neutral to slightly Basic. (Acidifying amine-containing

waste can generate heat).

Oxidizer Scan: Confirm no presence of Peroxides, Nitrates, or Permanganates in the

receiving carboy.

Phase Inspection: If solid, ensure the material is dry. If liquid, ensure no phase separation

(indicates water contamination in organic waste).

Disposal Workflow Diagram
The following logic flow dictates the handling process based on the physical state of the waste.
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Waste Generation:
2-MA-5-NB

Determine Physical State

Solid Waste
(Powder/Crystals)

Liquid Waste
(Mother Liquor/Solvent)

Container:
High-Density Polyethylene (HDPE)

Wide-Mouth Jar

Scoop gently
Avoid dust

Label:
'Hazardous Waste - Toxic Solid'

(Contains Nitro-aromatics)

Method:
High-Temp Incineration

(>1000°C)

Check Solvent Type

Halogenated
(DCM, Chloroform)

Non-Halogenated
(Methanol, Ethyl Acetate)

Container:
Safety Carboy (Vented Cap)

Method:
Fuel Blending / Incineration

Click to download full resolution via product page

Caption: Decision matrix for segregating 2-MA-5-NB waste streams based on physical state

and solvent composition.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Pure Compound or Spill
Cleanup)
Applicability: Expired reagents, recrystallization filter cakes, spill cleanup debris.

Containment: Use an HDPE (High-Density Polyethylene) wide-mouth jar. Avoid glass if

possible to prevent breakage during transport.

Wetting Agent (Optional but Recommended): If the powder is extremely fine and dry, wet it

slightly with mineral oil or water to suppress dust and reduce shock sensitivity.

Labeling: Mark clearly as "Hazardous Waste - Toxic Organic Solid." Explicitly list "2-
Methylamino-5-nitrobenzophenone" to alert the disposal facility of the nitrogen content.

Disposal Path: This material must be sent for High-Temperature Incineration.

Technical Note: The incinerator must operate >1000°C with a residence time >2 seconds

to ensure complete destruction of the nitro-aromatic ring and prevent NOx emissions [1].

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction solvents, mother liquors, HPLC waste.

Solvent Segregation:

Stream A (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.

Stream B (Non-Halogenated): If dissolved in Methanol, Ethanol, or Ethyl Acetate.

Concentration Limit: If the concentration of 2-MA-5-NB exceeds 10% by weight, do not mix

with general solvent waste. Package separately as "High Concentration Organic Solution."

Container: Use conductive safety carboys with vented caps to prevent pressure buildup from

solvent volatility.

Emergency Spillage Procedures
In the event of a benchtop spill, immediate containment is required to prevent aerosolization.
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PPE Upgrade: Wear double nitrile gloves and an N95 (or P100) respirator. Dust inhalation is

the primary acute risk.

Dry Spill:

Do NOT use a brush or broom (generates static and dust).

Cover the spill with wet paper towels or oil-sorbent pads to dampen the powder.

Scoop the damp material into the disposal container.

Surface Decontamination:

Wipe the surface with Ethanol followed by a soapy water rinse. The yellow color serves as

a visual indicator; continue cleaning until no yellow residue remains on the wipe.

Regulatory Compliance (US/EU Context)
RCRA (USA): This compound is not P-listed or U-listed by specific CAS. However, it is

regulated as Characteristic Hazardous Waste if it exhibits toxicity or is mixed with ignitable

solvents (Code D001). If the waste stream passes TCLP for other metals/organics, it may

simply be classified as "Non-RCRA Regulated Hazardous Waste" but must still be

incinerated due to aquatic toxicity [2].

EPA Sewer Ban: strictly prohibited under the Clean Water Act due to interference with POTW

(Publicly Owned Treatment Works) bacteria [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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